Cas no 2228915-30-6 (4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228915-30-6
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 6055032
• PubChem ID: 165950149
• Update Time: 2025-10-31

4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one
• 2228915-30-6
• EN300-1811007

• Inchi： 1S/C5H6N4O2/c10-5-8-3(1-11-5)4-6-2-7-9-4/h2-3H,1H2,(H,8,10)(H,6,7,9)
• InChI Key： JCSVWGHETSPXLJ-UHFFFAOYSA-N
• SMILES： O1C(NC(C2=NC=NN2)C1)=O

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.9Ų

Additional information on 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228915-30-6): Properties, Applications, and Research Insights

The compound 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228915-30-6) is a heterocyclic organic molecule featuring a unique fusion of 1,2,4-triazole and oxazolidinone moieties. This structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The 1,2,4-triazole ring is known for its diverse pharmacological properties, while the oxazolidinone scaffold is a privileged structure in medicinal chemistry, often associated with antimicrobial and anti-inflammatory effects.

In recent years, the scientific community has shown growing interest in triazole-oxazolidinone hybrids, driven by their synergistic effects and broad-spectrum applications. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of such compounds to enhance their efficacy and reduce potential side effects. The CAS No. 2228915-30-6 derivative stands out as a promising candidate for further investigation, especially in the context of drug discovery and materials science.

From a synthetic chemistry perspective, 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one can be prepared through multi-step reactions involving cyclization and functional group transformations. Key intermediates often include carbamates and hydrazine derivatives, which are reacted under controlled conditions to yield the target compound. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the efficiency and scalability of its production.

The physicochemical properties of CAS No. 2228915-30-6 are critical for its potential applications. Preliminary studies suggest moderate solubility in polar organic solvents, which is advantageous for formulation development. Its molecular weight and logP value indicate favorable pharmacokinetic profiles, making it suitable for further ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Researchers are also investigating its crystalline forms and polymorphs to understand its stability under various environmental conditions.

In the pharmaceutical sector, 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one has shown promise in preliminary in vitro and in vivo assays. Its mechanism of action is believed to involve modulation of specific enzyme targets and receptor interactions, though detailed studies are ongoing. The compound's potential as a lead molecule for treating microbial infections and metabolic disorders is currently under evaluation by several research groups.

Beyond healthcare, this compound has applications in agrochemical research, where its derivatives are being tested for pest control and plant growth regulation. The triazole moiety, in particular, is known to exhibit fungicidal activity, making it a valuable scaffold for developing new crop protection agents. Environmental impact assessments are being conducted to ensure the sustainability of such applications.

The commercial potential of CAS No. 2228915-30-6 is reflected in the growing number of patent filings and academic publications related to its derivatives. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to support ongoing research efforts. Its versatility makes it a valuable building block for combinatorial chemistry and high-throughput screening platforms.

From a regulatory standpoint, 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one is subject to standard safety protocols for laboratory handling. While not classified as hazardous under current guidelines, appropriate personal protective equipment (PPE) and ventilation systems are recommended during its manipulation. Researchers are advised to consult Safety Data Sheets (SDS) for specific handling instructions.

Future research directions for this compound include exploring its nanoparticle formulations for enhanced delivery, investigating its synergistic effects with other bioactive molecules, and developing green chemistry approaches for its synthesis. The integration of computational modeling and artificial intelligence in its optimization process represents another exciting frontier.

In conclusion, 4-(1H-1,2,4-triazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228915-30-6) exemplifies the innovative potential of heterocyclic chemistry in addressing contemporary challenges in healthcare and agriculture. Its unique structural features and multifunctional properties position it as a compound of significant interest for both academic and industrial research communities.